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Compound of Interest

Compound Name: P-1075

Cat. No.: B1678134 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with potent compounds like P-1075. This document

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment. By adhering to these procedural, step-

by-step guidelines, you can mitigate risks and ensure the integrity of your work.

Essential Safety Information at a Glance
A thorough understanding of the physical and chemical properties of P-1075 is the first line of

defense against potential hazards. The following table summarizes key quantitative data for

easy reference and comparison.

Property Value

CAS Number 60559-98-0

Molecular Formula C₁₂H₁₇N₅

Molecular Weight 231.3 g/mol

Appearance Solid

Purity ≥98%

Solubility DMSO, DMF, Ethanol
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Personal Protective Equipment (PPE): Your First
Line of Defense
When handling P-1075, a comprehensive personal protective equipment strategy is non-

negotiable. The following PPE is mandatory to prevent skin and eye contact, inhalation, and

ingestion.

Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Always inspect gloves for tears

or punctures before use and dispose of them properly after handling the compound.

Eye Protection: Safety glasses with side shields or goggles are essential to protect against

splashes or airborne particles.

Lab Coat: A fully buttoned lab coat provides a critical barrier to protect your skin and clothing

from contamination.

Respiratory Protection: Use a properly fitted respirator if there is a risk of generating dust or

aerosols.

Operational Plan: A Step-by-Step Protocol for Safe
Handling
A clear and concise operational plan is crucial for minimizing exposure and ensuring procedural

consistency. The following workflow outlines the key steps for the safe handling of P-1075, from

initial preparation to final disposal.
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Diagram 1: Workflow for Safe Handling of P-1075

Disposal Plan: Ensuring Environmental and
Personal Safety
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Proper disposal of P-1075 and any contaminated materials is a critical final step in the

experimental workflow. Adherence to institutional and local regulations is mandatory.

Contaminated Waste: All disposable items that have come into contact with P-1075,

including gloves, pipette tips, and empty vials, must be collected in a designated, clearly

labeled hazardous waste container.

Liquid Waste: Solutions containing P-1075 should be collected in a separate, sealed, and

properly labeled hazardous waste container. Do not pour any solutions containing P-1075
down the drain.

Decontamination: All work surfaces and equipment should be thoroughly decontaminated

using an appropriate cleaning agent as specified by your institution's safety protocols.

By implementing these comprehensive safety and logistical measures, researchers can

confidently and responsibly advance their scientific endeavors while prioritizing the well-being

of themselves and their colleagues.

To cite this document: BenchChem. [Navigating the Safe Handling of P-1075: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678134#personal-protective-equipment-for-
handling-p-1075]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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